![molecular formula C18H16N4S B286815 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286815.png)
6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is still under investigation. However, studies have suggested that it may act by inhibiting various enzymes and proteins involved in cancer cell proliferation, inflammation, and microbial growth. It may also modulate various neurotransmitters and receptors in the brain, leading to its potential use as a neuroprotective agent and anti-depressant.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, inhibit microbial growth, and modulate neurotransmitters and receptors in the brain. In addition, it has also been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a multi-targeted agent, its low toxicity, and its ability to cross the blood-brain barrier. However, its limitations include its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential as a drug candidate for various diseases. In addition, its potential as a neuroprotective agent and anti-depressant warrants further investigation. Furthermore, its use in combination with other drugs or therapies may also be explored to enhance its efficacy.
In conclusion, this compound is a promising compound with potential applications in various fields. Its multi-targeted activity and low toxicity make it an attractive candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and optimize its synthesis method.
Synthesis Methods
The synthesis of 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methylbenzylamine, 3-methylbenzoic acid, and thiosemicarbazide in the presence of a catalyst and solvent. The reaction is carried out under reflux conditions, and the product is obtained after purification through recrystallization.
Scientific Research Applications
Research on 6-(2-Methylbenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various fields. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In addition, it has also been investigated for its potential as a neuroprotective agent and anti-depressant.
Properties
Molecular Formula |
C18H16N4S |
---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
3-(3-methylphenyl)-6-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4S/c1-12-6-5-9-15(10-12)17-19-20-18-22(17)21-16(23-18)11-14-8-4-3-7-13(14)2/h3-10H,11H2,1-2H3 |
InChI Key |
KDPDJUZCZXRFGO-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4C |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4C |
Origin of Product |
United States |
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